Cas no 5435-02-9 ( )

• Product Name: &nbsp
• CAS No: 5435-02-9
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 940794
• PubChem ID: 225590
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-p-toluenesulfonyl-3-phenylpropylamine;
• NSC-15160
• AKOS003837379
• DB-219006
• NSC15160
• DTXSID40280041
• 4-methyl-n-(3-phenylpropyl)benzenesulfonamide
• 5435-02-9
•  

• Inchi： 1S/C16H19NO2S/c1-14-9-11-16(12-10-14)20(18,19)17-13-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-12,17H,5,8,13H2,1H3
• InChI Key： SZTOLUUHYDAAFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 289.11400
• Monoisotopic Mass: 289.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 442.8°C at 760 mmHg
• Flash Point: 221.6°C
• Refractive Index: 1.573
• PSA: 54.55000
• LogP: 4.37780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds